Cas no 2172025-69-1 (3-cyclopropyl-1-oxa-8-thia-5-azaspiro5.5undecane)

• Product Name: 3-cyclopropyl-1-oxa-8-thia-5-azaspiro5.5undecane
• CAS No: 2172025-69-1
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5965406
• PubChem ID: 165508749
• Update Time: 2025-10-31

3-cyclopropyl-1-oxa-8-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-oxa-8-thia-5-azaspiro5.5undecane
• 3-cyclopropyl-1-oxa-8-thia-5-azaspiro[5.5]undecane
• EN300-1279636
• 2172025-69-1

• Inchi： 1S/C11H19NOS/c1-4-11(8-14-5-1)12-6-10(7-13-11)9-2-3-9/h9-10,12H,1-8H2
• InChI Key： FZVVUJIENUOMOS-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NCC(CO2)C1CC1

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-cyclopropyl-1-oxa-8-thia-5-azaspiro5.5undecane

Comprehensive Overview of 3-cyclopropyl-1-oxa-8-thia-5-azaspiro[5.5]undecane (CAS No. 2172025-69-1)

The compound 3-cyclopropyl-1-oxa-8-thia-5-azaspiro[5.5]undecane (CAS No. 2172025-69-1) is a unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate spirocyclic structure, featuring both oxygen and sulfur atoms, makes it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate or lead compound in the development of novel therapeutics. The presence of a cyclopropyl group further enhances its stability and binding affinity, making it a promising candidate for targeting specific enzymes or receptors.

In recent years, the demand for spirocyclic compounds like 3-cyclopropyl-1-oxa-8-thia-5-azaspiro[5.5]undecane has surged due to their ability to mimic natural product frameworks. This aligns with the growing trend in green chemistry and sustainable synthesis, where researchers seek eco-friendly methods to produce complex molecules. The compound's CAS No. 2172025-69-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science. Its structural features also make it a subject of interest in computational chemistry, where molecular modeling techniques are used to predict its interactions with biological targets.

One of the most common queries related to 3-cyclopropyl-1-oxa-8-thia-5-azaspiro[5.5]undecane revolves around its synthetic routes and scalability. Researchers often explore whether this compound can be efficiently synthesized using catalysis or flow chemistry, which are hot topics in modern organic synthesis. Additionally, its potential as a building block for peptidomimetics or small-molecule inhibitors is a recurring theme in scientific discussions. The compound's spiro[5.5]undecane core is particularly noteworthy, as it offers conformational rigidity, a desirable trait in drug design to reduce off-target effects.

Another area of interest is the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These factors are critical in ADME (Absorption, Distribution, Metabolism, and Excretion) studies, which are essential for preclinical development. The thia-aza moiety in its structure may also confer unique pharmacokinetic advantages, such as improved bioavailability or resistance to enzymatic degradation. Such properties are highly sought after in the development of next-generation therapeutics, especially for challenging targets like GPCRs or kinases.

From an industrial perspective, 3-cyclopropyl-1-oxa-8-thia-5-azaspiro[5.5]undecane is often discussed in the context of intellectual property and patent landscapes. Companies are keen to explore its utility in proprietary formulations, particularly in areas like central nervous system (CNS) disorders or anti-inflammatory agents. The compound's CAS No. 2172025-69-1 is frequently cited in patent applications, underscoring its commercial potential. Furthermore, its compatibility with high-throughput screening platforms makes it a valuable asset in drug discovery pipelines.

In summary, 3-cyclopropyl-1-oxa-8-thia-5-azaspiro[5.5]undecane (CAS No. 2172025-69-1) represents a fascinating intersection of structural complexity and functional versatility. Its applications span from pharmaceutical research to agrochemical innovation, driven by its unique heterocyclic architecture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.